Rice Bacterial Leaf Streak Field Efficacy
In a head-to-head field trial involving eight registered bactericides against Xanthomonas oryzae pv. oryzicola on susceptible rice cultivar Wushansimiao, 20% thiodiazole copper SC achieved a control effect of 52.00% at the manufacturer's recommended dosage, outperforming 20% bismerthiazol WP, 5% benzisothiazolinone SC (48.23%), and 50% chloroisobromine cyanuric acid SP, while the market-leading 20% zinc thiazole SC achieved 71.81% [1]. Critically, the 21.4% cuaminosulfate·copper citrate AS treatment (53.50% control) induced slight phytotoxicity symptoms on rice, whereas thiodiazole copper showed no phytotoxicity. In dose-response pot experiments, the control effect of 20% thiodiazole copper SC exceeded 62.00% at 375.00–525.00 mL/ha [1].
| Evidence Dimension | Field control efficacy (%) against rice bacterial leaf streak at recommended dosage, 14 days after second application (pot experiment dose-gradient data at 375–525 mL/ha) |
|---|---|
| Target Compound Data | 52.00% (field recommended dose); >62.00% (pot, 375–525 mL/ha) |
| Comparator Or Baseline | 20% zinc thiazole SC: 71.81% (field), >77.00% (pot); 21.4% cuaminosulfate·copper citrate AS: 53.50% (field, with phytotoxicity); 5% benzisothiazolinone SC: 48.23% (field) |
| Quantified Difference | Thiodiazole copper – benzisothiazolinone = +3.77 percentage points; thiodiazole copper – cuaminosulfate·copper citrate = −1.50 percentage points but without phytotoxicity |
| Conditions | Field trial on Wushansimiao rice at tillering stage, artificial inoculation with virulent strain GDXc1608, spraying 48 h post-inoculation and 7 d after first application; pot experiment with 3–4 dose gradients, P<0.05 |
Why This Matters
Thiodiazole copper provides the best balance of efficacy and crop safety among copper-containing alternatives for rice bacterial leaf streak, avoiding the phytotoxicity observed with cuaminosulfate·copper citrate while offering superior efficacy to benzisothiazolinone and bismerthiazol.
- [1] Feng A-Q, Chen S, Wang C-Y, et al. Evaluation on the disease control efficacy of eight fungicides against rice bacterial leaf streak. Journal of Southern Agriculture. 2021; 52(1): 55-62. doi:10.3969/j.issn.2095-1191.2021.01.007 View Source
